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Compound of Interest

Compound Name: 3,5-Dinitro-p-toluic acid

Cat. No.: B364031

An In-depth Technical Guide to the Safety and Handling of 3,5-Dinitro-p-toluic Acid

This guide provides comprehensive safety and handling information for 3,5-Dinitro-p-toluic
acid, intended for researchers, scientists, and professionals in drug development. The
information is compiled from various safety data sheets and chemical databases.

Chemical Identification

Identifier Value

Chemical Name 3,5-Dinitro-p-toluic acid
Synonyms 4-Methyl-3,5-dinitrobenzoic acid[1]
CAS Number 16533-71-4[1][2]

Molecular Formula C8H6N206[1]

Molecular Weight 226.14 g/mol [1]

Appearance Yellow crystalline powder[1]

Hazard Identification

3,5-Dinitro-p-toluic acid is considered a hazardous substance. The primary hazards are
related to irritation and potential combustion.
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GHS Classification:[1]

o Skin Irritation: Category 2[1]

o Eye Irritation: Category 2A[1]

o Specific target organ toxicity — single exposure (Respiratory tract irritation): Category 3[1]
Hazard Statements:[1]

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Physical and Chemical Properties

Property Value Source
Melting Point 205-207 °C

Boiling Point 396.31£42.0 °C (Predicted) [3]
Flash Point 176.1+16.3 °C (Predicted) [3]
Density 1.593+0.06 g/cm3 (Predicted) [3]
Solubility Soluble in methanol.[3]

Safety and Handling Precautions
Personal Protective Equipment (PPE)

Proper PPE is essential when handling 3,5-Dinitro-p-toluic acid to prevent skin and eye
contact, and inhalation of dust.
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@3,5-Dinitro-p-@

Use in a well-ventilated area
or with local exhaust ventilation

'

Wear safety glasses with side-shields
or chemical goggles

[ Wear appropriate chemical-resistant gloves j

l

Wear a lab coat or other
protective clothing

l

If dust is generated, use a
NIOSH-approved respirator

Click to download full resolution via product page

Personal Protective Equipment Workflow

Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust.[2] Wash hands
thoroughly after handling.[2] Keep away from heat, sparks, and open flames.[2] Use spark-
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proof tools and explosion-proof equipment.[2]

o Storage: Store in a dry, cool, and well-ventilated place.[2] Keep the container tightly closed.
[2] Store away from incompatible materials such as strong oxidizing agents and strong

bases.[2]

First Aid Measures

Immediate medical attention is required for any overexposure.

Inhalation

off immediately with plenty of soap and water. Rinse mouth. Do NOT induce vomiting.
inated clothing. Seek medical attention if irrtation persists. Call a physician or poison control center immediately.

[Meve to fresh air. Seek medical attention if symptoms persist ] [Rem

Click to download full resolution via product page
First Aid Measures Flowchart

Fire and Explosion Hazard

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[2]

o Specific Hazards: May explode if heated. Emits toxic fumes under fire conditions.

o Fire-Fighting Procedures: Wear self-contained breathing apparatus and full protective gear.
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Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure
adequate ventilation.[5]

o Environmental Precautions: Should not be released into the environment.[5]

o Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[2]
Avoid generating dust.

Toxicological Information

Detailed toxicological studies for 3,5-Dinitro-p-toluic acid are not readily available in the public
domain. The GHS classification is based on data from similar compounds and computational
predictions.

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented (e.g., skin
irritation studies, eye irritation studies) are not provided in the publicly available safety data
sheets. These studies are typically conducted according to standardized guidelines, such as
those from the Organisation for Economic Co-operation and Development (OECD), by the
manufacturer. For detailed methodologies, it is recommended to contact the supplier directly.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, and national regulations.
Waste should be handled by licensed waste disposal contractors.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for the official Safety Data Sheet (SDS) provided by the manufacturer. Always refer to the SDS
for the most current and complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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